Rhodium-catalyzed aryl- and alkylation–oligomerization of alkynoates with organoboron reagents giving salicylates†

Chemical Communications Pub Date: 2010-02-17 DOI: 10.1039/C000402B

Abstract

The reaction of alkynoates with aryl- or alkylboron reagents in the presence of a rhodium/diene catalyst gave high yields of salicylate derivatives with high selectivity, which consist of three or four molecules of the alkynoate and one organic group derived from the organoboron reagents.

Graphical abstract: Rhodium-catalyzed aryl- and alkylation–oligomerization of alkynoates with organoboron reagents giving salicylates
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